![molecular formula C45H50N4O12S3 B1243253 Shishijimicin B](/img/structure/B1243253.png)
Shishijimicin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Shishijimicin B is a natural product found in Didemnum with data available.
Scientific Research Applications
Synthesis and Potential in Cancer Therapy
Shishijimicin B, a marine natural product, has been a subject of interest due to its potent cytotoxic properties. Nicolaou et al. (2018) detailed an improved synthesis of shishijimicin A, closely related to this compound, and its application in designing analogues for potential use in targeted cancer therapies. This research highlighted the potent cytotoxicities of these analogues, especially when equipped with functionalities for linker attachment in antibody-drug conjugates (ADCs) (Nicolaou et al., 2018). Following this, Nicolaou et al. (2020) further explored shishijimicin A-type linker-drugs, focusing on their use in constructing ADCs for targeted cancer therapy. They identified two linker-drugs with promising in vitro plasma stability and targeted cytotoxicity, suggesting potential applications in clinical cancer treatment (Nicolaou et al., 2020).
Understanding of Structure and Potency
Oku et al. (2003) discovered shishijimicins A-C from the ascidian Didemnum proliferum, noting their novel structure involving a hexose and a beta-carboline conjugated to the calicheamicinone aglycone. Their study revealed the extreme potency of these compounds against HeLa cells, marking them as significant for further exploration in antitumor research (Oku et al., 2003).
DNA Binding and Cleavage Mechanism
Zhang et al. (2019) investigated the DNA binding and cleavage modes of shishijimicin A. The study supported the hypothesis that DNA strand scissions are caused by diradicals formed by Bergman cycloaromatization. It also suggested that shishijimicin A binds to the minor groove of DNA, with its β-carboline moiety playing a role in binding through intercalation. This insight into the molecule's interaction with DNA contributes to understanding its cytotoxicity and potential applications in cancer therapy (Zhang et al., 2019).
Synthesis of Carboline Disaccharide Domain
The synthesis of the carboline disaccharide domain of shishijimicin A was explored by Nicolaou et al. (2011). They developed a synthetic route relying on the Reetz-Müller-Starke reaction, highlighting the complex chemistry involved in replicating and potentially modifying these potent natural products for medical applications (Nicolaou et al., 2011).
Properties
Molecular Formula |
C45H50N4O12S3 |
---|---|
Molecular Weight |
935.1 g/mol |
IUPAC Name |
methyl N-[(1R,4Z,8S,13Z)-1-hydroxy-8-[(2S,3R,4S,5S,6R)-4-hydroxy-5-(6-hydroxy-9H-pyrido[3,4-b]indole-1-carbonyl)-3-[(2S,4S,5S)-4-methoxy-5-(propan-2-ylamino)oxan-2-yl]oxy-6-methyloxan-2-yl]oxy-13-[2-(methyltrisulfanyl)ethylidene]-11-oxo-10-bicyclo[7.3.1]trideca-4,9-dien-2,6-diynyl]carbamate |
InChI |
InChI=1S/C45H50N4O12S3/c1-23(2)47-30-22-58-34(20-33(30)56-4)61-42-41(53)35(40(52)39-37-26(14-17-46-39)27-19-25(50)12-13-29(27)48-37)24(3)59-43(42)60-32-11-9-7-8-10-16-45(55)21-31(51)38(49-44(54)57-5)36(32)28(45)15-18-63-64-62-6/h7-8,12-15,17,19,23-24,30,32-35,41-43,47-48,50,53,55H,18,20-22H2,1-6H3,(H,49,54)/b8-7-,28-15-/t24-,30+,32+,33+,34+,35+,41+,42-,43+,45+/m1/s1 |
InChI Key |
ZZARTURMLZVKIB-ZUMPWWFNSA-N |
Isomeric SMILES |
C[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2C#C/C=C\C#C[C@@]\3(CC(=O)C(=C2/C3=C/CSSSC)NC(=O)OC)O)O[C@H]4C[C@@H]([C@H](CO4)NC(C)C)OC)O)C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C#CC=CC#CC3(CC(=O)C(=C2C3=CCSSSC)NC(=O)OC)O)OC4CC(C(CO4)NC(C)C)OC)O)C(=O)C5=NC=CC6=C5NC7=C6C=C(C=C7)O |
synonyms |
Shishijimicin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.